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Compound of Interest

Compound Name: PD 174265

Cat. No.: B15615081

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides a detailed, step-by-
step procedure for the proper disposal of PD 174265, a potent EGFR tyrosine kinase inhibitor.
Adherence to these protocols is critical for laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the specific Safety Data Sheet
(SDS) provided by the supplier of PD 174265 and your institution's Environmental Health and
Safety (EHS) department. The following are general best-practice precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including double nitrile
gloves, safety goggles, and a lab coat.

» Ventilation: All handling of solid PD 174265 and its concentrated solutions should be
conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.

e Avoid Contamination: Prevent the compound from coming into contact with skin, eyes, and
clothing. In case of contact, rinse the affected area immediately with copious amounts of
water.

PD 174265 Properties

The following table summarizes key quantitative data for PD 174265.
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Property Value
Molecular Formula C17H15BrN4O
Molecular Weight 371.2 g/mol
CAS Number 216163-53-0
ICso for EGFR Kinase 0.45 nM
Solubility in DMSO 10 mg/mL
Storage Temperature -20°C

Step-by-Step Disposal Procedure

The proper disposal of PD 174265 involves careful segregation of waste streams. Never mix
chemical waste with regular trash.

Properly segregate waste at the point of generation.
e Solid Waste:

o Unused or Expired Compound: The original container with any remaining solid PD 174265
must be disposed of as hazardous chemical waste.

o Contaminated Materials: All disposable items that have come into direct contact with PD
174265, such as pipette tips, tubes, vials, gloves, and bench paper, are to be collected as
solid chemical waste.

e Liquid Waste:

o Contaminated Solutions: All solutions containing PD 174265, including stock solutions
(e.g., in DMSO), cell culture media, and assay buffers, must be collected as liquid
chemical waste.

o Solvent Compatibility: Use separate, compatible, and clearly labeled waste containers for
halogenated and non-halogenated solvent waste streams.
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o Containers: Use only approved, leak-proof, and chemically resistant containers for waste
collection.

o Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical
name: "PD 174265". Also, indicate the solvent and approximate concentration. Follow your
institution's specific labeling requirements.

o Store sealed hazardous waste containers in a designated and well-ventilated satellite
accumulation area within the laboratory.

e This area should have secondary containment to mitigate any potential leaks.

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

» Follow their specific procedures for waste pickup requests. Do not attempt to dispose of PD
174265 down the drain or in regular solid waste.

Experimental Protocols

The disposal procedures outlined above are based on general best practices for potent small
molecule kinase inhibitors. Specific experimental protocols that generate waste containing PD
174265 should incorporate these waste disposal steps directly into the workflow to ensure
continuous safety and compliance.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of PD 174265.
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Caption: Logical workflow for the safe disposal of PD 174265 waste.

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of PD 174265].
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[https://www.benchchem.com/product/b15615081#pd-174265-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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